5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride
Description
5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride is a chemical compound with the CAS Number: 1432679-14-5 . It has a molecular weight of 229.71 . The IUPAC name for this compound is 5-methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride .
Molecular Structure Analysis
The InChI code for 5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride is 1S/C10H15N3O.ClH/c1-8-6-12-10 (13-7-8)14-9-2-4-11-5-3-9;/h6-7,9,11H,2-5H2,1H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a salt . Unfortunately, specific physical properties such as melting point, boiling point, or solubility were not found in the search results.Scientific Research Applications
Corrosion Inhibition and Material Science
One significant application of piperidine derivatives, closely related to 5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride, is in the field of material science, particularly in corrosion inhibition. Kaya et al. (2016) explored the adsorption and corrosion inhibition properties of three piperidine derivatives on the corrosion of iron through quantum chemical calculations and molecular dynamics simulations. Their study provides valuable insights into how such compounds can protect metallic materials from corrosion, suggesting potential industrial applications for 5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride in coating or as an additive in materials prone to corrosion (Kaya et al., 2016).
Medicinal Chemistry and Drug Design
In medicinal chemistry, derivatives of 5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride have been synthesized and evaluated for their potential therapeutic effects. For instance, Baraldi et al. (2012) developed water-soluble pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines as human A₃ adenosine receptor antagonists, highlighting the compound's relevance in designing new therapeutics for conditions modulated by adenosine receptors (Baraldi et al., 2012).
Synthetic Chemistry
Zhang et al. (2009) described a practical synthesis of 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, a key intermediate in creating potent deoxycytidine kinase (dCK) inhibitors. This work underscores the compound's utility in synthesizing new molecules with potential pharmacological activities, demonstrating its importance in drug discovery and development (Zhang et al., 2009).
Biochemistry and Pharmacology
Further research into the biochemical and pharmacological aspects of related compounds reveals their potential in treating various conditions. For example, Lan et al. (2014) discovered a new series of pyrimidines as potent sigma-1 receptor (σ1R) antagonists with antineuropathic pain activity, highlighting the therapeutic potential of 5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride derivatives in managing neuropathic pain (Lan et al., 2014).
properties
IUPAC Name |
5-methyl-4-piperidin-4-yloxypyrimidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O.ClH/c1-8-6-12-7-13-10(8)14-9-2-4-11-5-3-9;/h6-7,9,11H,2-5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYUXYKQGGDAPJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CN=C1OC2CCNCC2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-4-(piperidin-4-yloxy)pyrimidine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl [(3-nitropyridin-2-yl)sulfonyl]acetate](/img/structure/B2938142.png)
![5-phenyl-N-(2-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)isoxazole-3-carboxamide](/img/structure/B2938143.png)
![N-(4-cyanophenyl)-2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)acetamide](/img/structure/B2938147.png)
![3-ethyl-8-(3-methoxyphenyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2938150.png)
![N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide](/img/structure/B2938152.png)
